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Compound of Interest

Compound Name: 2-Bromopropane-1,1,1-d3

CAS No.: 688361-45-7

Cat. No.: B1485390 Get Quote

In the landscape of modern drug discovery and mechanistic studies, isotopically labeled

compounds are indispensable tools. 2-Bromopropane-1,1,1-d3, a deuterated analogue of 2-

bromopropane, serves as a critical reagent and standard in a variety of specialized

applications. Its utility is primarily derived from the substitution of three hydrogen atoms with

deuterium at the C-1 position, which imparts a distinct mass signature without significantly

altering its chemical reactivity. This unique characteristic allows researchers to trace metabolic

pathways, elucidate reaction mechanisms, and serve as an internal standard in quantitative

analyses.[1] However, the safe and effective use of this compound necessitates a thorough

understanding of its inherent properties and potential hazards. This guide provides a

comprehensive overview of the safety, handling, and applications of 2-Bromopropane-1,1,1-
d3, with a focus on empowering researchers to work with this valuable reagent responsibly.

Section 1: Physicochemical Properties and Isotopic
Considerations
While a specific Safety Data Sheet (SDS) for 2-Bromopropane-1,1,1-d3 is not readily

available, the safety profile is largely extrapolated from its non-deuterated counterpart, 2-

bromopropane (CAS Number: 75-26-3).[2][3] The primary difference lies in the molecular

weight due to the presence of three deuterium atoms.
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Property
Value (for 2-
Bromopropane)

Reference

Molecular Formula C₃H₄D₃Br N/A

CAS Number
39091-63-9 (for 2-

Bromopropane-d7)
[1]

Appearance Colorless liquid [3]

Boiling Point 59-61 °C [3]

Melting Point -89.0 °C [3]

Density 1.31 g/mL at 20 °C [3]

Solubility in Water 3.2 g/L at 20 °C [3]

Vapor Pressure 32 kPa at 20 °C [3]

Flash Point 19 °C (66 °F)

The Deuterium Isotope Effect: A Note on Reactivity
The substitution of hydrogen with deuterium can influence reaction rates, a phenomenon

known as the kinetic isotope effect (KIE).[4] The C-D bond is stronger than the C-H bond,

meaning reactions where the cleavage of this bond is the rate-determining step will proceed

more slowly.[4] For 2-bromopropane, which can undergo both nucleophilic substitution and

elimination reactions, this effect can be significant.[5][6][7] Researchers should be mindful that

reaction times and conditions may need to be adjusted when using the deuterated analogue

compared to the non-deuterated form.

Section 2: Hazard Identification and Toxicological
Profile
As a halogenated hydrocarbon, 2-Bromopropane-1,1,1-d3 should be handled with caution.

The hazards are considered analogous to those of 2-bromopropane.

GHS Hazard Classification
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Flammable Liquids: Category 2 (H225: Highly flammable liquid and vapor)

Reproductive Toxicity: Category 1A (H360: May damage fertility or the unborn child)

Specific Target Organ Toxicity (Repeated Exposure): Category 2 (H373: May cause damage

to organs through prolonged or repeated exposure)

Suspected of Causing Genetic Defects: (H341)

Toxicological Insights
Routes of Exposure: Inhalation, skin contact, eye contact, and ingestion.

Acute Effects: Inhalation of vapors may cause respiratory tract irritation, dizziness, and

drowsiness. Skin and eye contact can lead to irritation.

Chronic Effects: Prolonged or repeated exposure is associated with damage to organs, and it

is classified as a reproductive toxin.[2]

Isotopic Effects on Toxicity: While specific toxicological data for 2-Bromopropane-1,1,1-d3
is lacking, studies on other deuterated halogenated hydrocarbons, such as 1,2-

dibromoethane, have shown that deuterium substitution can alter metabolic pathways.[8]

This can, in some cases, lead to different toxicity profiles. For instance, a decreased rate of

microsomal oxidation was observed for the deuterated analogue of 1,2-dibromoethane.[8]

Given this, it is prudent to handle 2-Bromopropane-1,1,1-d3 with the same, if not greater,

level of caution as its non-deuterated counterpart.

Section 3: Safe Handling and Storage Protocols
Given its flammability and toxicity, stringent adherence to safety protocols is paramount when

working with 2-Bromopropane-1,1,1-d3.

Engineering Controls and Personal Protective
Equipment (PPE)
A risk assessment should be conducted before any new or modified procedure involving this

compound.
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Risk Mitigation Strategy

Specific Measures

Engineering Controls
(Primary Barrier)

Personal Protective Equipment
(Secondary Barrier)

 If controls are insufficient 

Chemical Fume Hood

Adequate Ventilation

Administrative Controls
(Procedural Safeguards)

 Supported by 

Chemical-Resistant Gloves
(e.g., Nitrile)

Safety Goggles

Lab Coat

Standard Operating Procedures (SOPs)

Personnel Training

Click to download full resolution via product page

Caption: Hierarchy of controls for safe handling.

Step-by-Step Handling Protocol
Preparation:
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Ensure a certified chemical fume hood is operational.

Don all required PPE: safety goggles, a lab coat, and chemical-resistant gloves.

Have spill cleanup materials readily available.

Dispensing:

Ground all equipment to prevent static discharge, as the vapor is flammable.

Work in a well-ventilated area, preferably within a fume hood.

Avoid inhalation of vapors.

Post-Handling:

Tightly seal the container after use.

Wash hands thoroughly with soap and water.

Decontaminate the work area.

Storage Requirements
Store in a tightly closed container in a cool, dry, and well-ventilated area.

Keep away from heat, sparks, and open flames.

Store separately from incompatible materials such as strong oxidizing agents and strong

bases.

For deuterated compounds, it is crucial to prevent isotopic contamination. This can be

achieved by handling under an inert atmosphere (e.g., nitrogen or argon).

Section 4: Emergency Procedures
Immediate and appropriate action is crucial in the event of an emergency.

First Aid Measures
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Exposure Route Action

Inhalation

Move the person to fresh air. If not breathing,

give artificial respiration. Seek immediate

medical attention.

Skin Contact

Immediately flush skin with plenty of water for at

least 15 minutes while removing contaminated

clothing. Seek medical attention if irritation

persists.

Eye Contact

Immediately flush eyes with plenty of water for

at least 15 minutes, occasionally lifting the

upper and lower eyelids. Seek immediate

medical attention.

Ingestion

Do NOT induce vomiting. Never give anything

by mouth to an unconscious person. Rinse

mouth with water. Seek immediate medical

attention.

Spill Response Workflow

Foundational & Exploratory

Check Availability & Pricing

© 2026 BenchChem. All rights reserved. 6 / 12 Tech Support

https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1485390?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Spill Occurs

Assess Spill Size
and Immediate Danger

Small Spill
(<100 mL)

Small

Large Spill
(>100 mL or Uncontained)

Large

Contain the Spill with
Absorbent Material Evacuate the Area

Alert Others and
Call Emergency Services

Report the Incident

Clean Up with Appropriate
Spill Kit Materials

Dispose of Waste in a
Sealed, Labeled Container

Decontaminate the Area

Click to download full resolution via product page

Caption: Workflow for spill response.

Section 5: Disposal Considerations
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Waste containing 2-Bromopropane-1,1,1-d3 must be treated as hazardous waste.

Waste Collection: Collect waste in a designated, properly labeled, and sealed container.

Disposal Route: Dispose of the waste through a licensed hazardous waste disposal

company. Do not dispose of it down the drain.

Deuterated Waste: While there are stringent regulations for the export of large quantities of

deuterium for nuclear applications, small quantities used in research are typically not subject

to these specific regulations.[9][10][11] However, it is best practice to consult your

institution's environmental health and safety (EHS) department for specific guidance on the

disposal of deuterated compounds. In the absence of specific guidelines, treat it as you

would its non-deuterated counterpart.

Section 6: Applications in Research and Drug
Development
The unique properties of 2-Bromopropane-1,1,1-d3 make it a valuable tool for the scientific

community.

Mechanistic Studies: The kinetic isotope effect can be leveraged to study reaction

mechanisms, particularly in nucleophilic substitution and elimination reactions.[4]

Internal Standards: Its distinct mass allows it to be used as an internal standard in mass

spectrometry-based quantitative analyses, improving the accuracy and precision of

measurements.[1]

Metabolic and Pharmacokinetic Studies: Deuterated compounds are frequently used as

tracers to study the metabolic fate of drugs and other xenobiotics. The C-D bond can be

more resistant to metabolic cleavage, which can lead to altered pharmacokinetic profiles.[12]

This "deuterium switch" approach is an active area of drug development.[12]

Synthesis of Labeled Compounds: It serves as a precursor for the synthesis of more

complex deuterated molecules for various research purposes.[1]

Conclusion

Foundational & Exploratory

Check Availability & Pricing

© 2026 BenchChem. All rights reserved. 8 / 12 Tech Support

https://www.benchchem.com/product/b1485390?utm_src=pdf-body
https://www.nrc.gov/reading-rm/doc-collections/cfr/part110/part110-0024
https://www.irishstatutebook.ie/eli/2003/act/35/schedule/enacted/en/html
https://www.federalregister.gov/documents/2021/10/06/2021-21548/updates-on-the-export-of-deuterium
https://www.benchchem.com/product/b1485390?utm_src=pdf-body
https://chem.libretexts.org/Bookshelves/Organic_Chemistry/Organic_Chemistry_(Morsch_et_al.)/11%3A_Reactions_of_Alkyl_Halides-_Nucleophilic_Substitutions_and_Eliminations/11.08%3A_The_E2_Reaction_and_the_Deuterium_Isotope_Effect
https://resolvemass.ca/product/2-bromopropane-d7/
https://salamandra.net/regulatory-considerations-for-deuterated-products/
https://salamandra.net/regulatory-considerations-for-deuterated-products/
https://resolvemass.ca/product/2-bromopropane-d7/
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1485390?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


2-Bromopropane-1,1,1-d3 is a powerful tool for researchers in drug development and other

scientific fields. Its safe and effective use hinges on a comprehensive understanding of its

properties and adherence to strict safety protocols. By following the guidance outlined in this

document, researchers can mitigate the risks associated with this compound and harness its

full potential to advance scientific knowledge. Always prioritize safety, consult institutional EHS

guidelines, and remain vigilant when working with any chemical reagent.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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